N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide
• InChI: InChI=1S/C19H23NO3/c1-14-6-7-16(13-15(14)2)20-19(21)5-4-12-23-18-10-8-17(22-3)9-11-18/h6-11,13H,4-5,12H2,1-3H3,(H,20,21)
• InChI Key: OOESGNAGKOVSIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCCOC2=CC=C(C=C2)OC)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a butanamide backbone with substituents on the phenyl and phenoxy rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide typically involves the reaction of 3,4-dimethylphenylamine with 4-(4-methoxyphenoxy)butanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane at a low temperature to control the reaction rate and improve yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine group.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., hydroxide ions) are employed under specific conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines.

Scientific Research Applications

N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3,4-dimethylphenyl)-4-(4-hydroxyphenoxy)butanamide
• N-(3,4-dimethylphenyl)-4-(4-chlorophenoxy)butanamide
• N-(3,4-dimethylphenyl)-4-(4-nitrophenoxy)butanamide

Uniqueness

N-(3,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide is unique due to the presence of the methoxy group on the phenoxy ring, which can influence its chemical reactivity and biological activity. This structural feature may enhance its solubility, stability, and interaction with specific molecular targets compared to similar compounds.